Cas no 23024-83-1 (3,4-dimethoxybenzoic acid nitrile)
23024-83-1 structure
Product Name:3,4-dimethoxybenzoic acid nitrile
3,4-dimethoxybenzoic acid nitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethoxybenzoic acid nitrile
- STR02561
- D2870
- 3,4-Dimethoxybenzonitrile
- 3.4-Dimethoxybenzonitrile
- NSC 27016
- Benzonitrile,4-dimethoxy-
- DTXSID40942354
- Veratronitrile
- CS-0000029
- NS00045759
- InChI=1/C9H9NO2/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-5H,1-2H
- 1-cyano-3,4-dimethoxylbenzene
- MFCD00001802
- EINECS 217-969-2
- HMS1715L07
- EN300-16202
- SCHEMBL509522
- AP-065/41884102
- TS-02174
- W-107634
- 3.4-Dimethoxy-benzonitrile
- NSC27016
- AM82846
- STL356773
- 3,4-dimethyoxybenzonitrile
- 2024-83-1
- Z54604503
- AKOS000198552
- NSC209526
- 4-Cyanoveratrole
- CK1047
- 3,4-dimethoxy-benzonitrile
- F3157-0006
- A4407
- AC-11780
- NSC-209526
- 3,4-Dimethoxybenzonitrile, >=99%
- 23024-83-1
- NSC-27016
- NSC 209526
- 4-Cyano-1,2-dimethoxybenzene
- BENZONITRILE, 3,4-DIMETHOXY-
-
- Inchi: 1S/C9H9NO2/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-5H,1-2H3
- InChI Key: OSEQIDSFSBWXRE-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C#N)C=CC=1OC
Computed Properties
- Exact Mass: 163.06337
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.25
3,4-dimethoxybenzoic acid nitrile Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
23024-83-1 (3,4-dimethoxybenzoic acid nitrile) Related Products
- 1527-89-5(3-Methoxybenzonitrile)
- 2024-83-1(3,4-Dimethoxybenzonitrile)
- 60758-86-3(3-ethoxy-4-methoxy-benzonitrile)
- 88946-67-2(4,5-Dimethoxyphthalonitrile)
- 60758-79-4(3-Ethoxy-4-hydroxybenzonitrile)
- 4421-08-3(4-Hydroxy-3-methoxybenzonitrile)
- 52805-46-6(3-hydroxy-4-methoxy-benzonitrile)
- 60758-87-4(3,4-Diethoxybenzonitrile)
- 1885-35-4(3,4,5-Trimethoxybenzonitrile)
- 72684-95-8(4-hydroxy-3,5-dimethoxybenzonitrile)
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